Cas no 923805-80-5 (4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol)
923805-80-5 structure
Product Name:4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:923805-80-5
MF:C13H18N4OS
MW:278.373220920563
CID:5733123
PubChem ID:16227490
Update Time:2023-10-31
4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- CS-0243234
- AB00758487-01
- 4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol
- 4-(2-furylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol
- 4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol
- 4-(furan-2-ylmethyl)-3-(3-methylpiperidin-1-yl)-1H-1,2,4-triazole-5-thione
- AKOS033801465
- EN300-26119
- Z220588534
- 923805-80-5
- 3H-1,2,4-Triazole-3-thione, 4-(2-furanylmethyl)-2,4-dihydro-5-(3-methyl-1-piperidinyl)-
-
- Inchi： 1S/C13H18N4OS/c1-10-4-2-6-16(8-10)12-14-15-13(19)17(12)9-11-5-3-7-18-11/h3,5,7,10H,2,4,6,8-9H2,1H3,(H,15,19)
- InChI Key： ARVQLMNXLWUMIX-UHFFFAOYSA-N
- SMILES： S=C1NN=C(N1CC1=CC=CO1)N1CCCC(C)C1
Computed Properties
- Exact Mass: 278.12013238g/mol
- Monoisotopic Mass: 278.12013238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 375.6±44.0 °C(Predicted)
- pka: 7.52±0.40(Predicted)
4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F895618-50mg |
4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F895618-100mg |
4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F895618-500mg |
4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-26119-0.05g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 0.05g |
$42.0 | 2025-02-19 | |
| Enamine | EN300-26119-0.1g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 0.1g |
$66.0 | 2025-02-19 | |
| Enamine | EN300-26119-0.25g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 0.25g |
$92.0 | 2025-02-19 | |
| Enamine | EN300-26119-0.5g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 0.5g |
$175.0 | 2025-02-19 | |
| Enamine | EN300-26119-1.0g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 1.0g |
$256.0 | 2025-02-19 | |
| Enamine | EN300-26119-2.5g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 2.5g |
$503.0 | 2025-02-19 | |
| Enamine | EN300-26119-5.0g |
4-[(furan-2-yl)methyl]-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol |
923805-80-5 | 95.0% | 5.0g |
$743.0 | 2025-02-19 |
4-(furan-2-ylmethyl)-5-(3-methylpiperidin-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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